5-fluoro-2-(2-methyl-2H-1,2,4-triazol-3-yl)-benzaldehyde

• Molecular Formula: C10H8FN3O
• Molecular Weight: 205.19 g/mol
• IUPAC Name: 5-fluoro-2-(2-methyl-1,2,4-triazol-3-yl)benzaldehyde
• InChI: InChI=1S/C10H8FN3O/c1-14-10(12-6-13-14)9-3-2-8(11)4-7(9)5-15/h2-6H,1H3
• InChI Key: KVCWMQJYSHUCCY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C2=C(C=C(C=C2)F)C=O

Description

5-fluoro-2-(2-methyl-2H-1,2,4-triazol-3-yl)-benzaldehyde is a useful research compound. Its molecular formula is C10H8FN3O and its molecular weight is 205.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [5-fluoro-2-(2-methyl-2H-1,2,4-triazol-3-yl)-phenyl]-methanol plus regiosiomer (600 mg, 2.90 mmol) in CH2Cl2 (20.0 mL) is added MnO2 (750 mg, 8.63 mmol). The reaction mixture is stirred at room temperature for 72 hours and is filtered through diatomaceous earth. The filtrate is concentrated under reduced pressure and the residue is purified by silica gel flash column chromatography with 6% MeOH in CH2Cl2 as the eluent to afford 5-fluoro-2-(2-methyl-2H-1,2,4-triazol-3-yl)-benzaldehyde plus regioisomer (475 mg, 80%).